Cas no 2172507-18-3 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid
• CAS No: 2172507-18-3
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6241429
• PubChem ID: 165528786
• Update Time: 2025-07-21

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid
• 2172507-18-3
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-2-methylbenzoic acid
• EN300-1493464

• Inchi： 1S/C27H26N2O5/c1-16-12-13-17(14-22(16)24(30)31)28-25(32)27(2,3)29-26(33)34-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-14,23H,15H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： OVNLVDKULBVXIY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C)=C(C(=O)O)C=1)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic Acid (CAS No. 2172507-18-3)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid, identified by its CAS number 2172507-18-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its intricate functional groups and aromatic backbone, contributes to its potential as a versatile intermediate in the synthesis of biologically active agents.

The molecular structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid consists of a benzoic acid core substituted with an amide group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only imparts unique chemical properties but also opens up numerous possibilities for further derivatization and functionalization. This compound is particularly notable for its role in the development of novel therapeutic agents, where its structural features can be leveraged to modulate biological pathways and target specific disease mechanisms.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that can modulate enzyme activity and protein-protein interactions. The amide and Fmoc functionalities in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid make it an excellent candidate for such applications. The Fmoc group, in particular, is widely used in peptide synthesis as a protecting group for amino acids, but its utility extends beyond peptides to include the synthesis of more complex organic molecules.

The benzoic acid moiety in this compound contributes to its solubility and stability, which are critical factors in pharmaceutical applications. Additionally, the presence of methyl groups enhances its lipophilicity, making it more suitable for crossing biological membranes. These properties make 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid a promising candidate for drug development, particularly in the context of oral formulations.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The fluorenylmethoxycarbonyl group can be readily removed under specific conditions, allowing for further functionalization and the introduction of additional pharmacophores. This flexibility makes it an attractive starting point for designing molecules with tailored biological activities. Researchers have been exploring various derivatives of this compound to identify novel inhibitors with improved efficacy and selectivity.

The biological activity of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid has been the focus of several recent studies. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in cancer metabolism. By targeting these enzymes, the compound has shown promise in preclinical studies as a means to disrupt tumor growth and proliferation. Additionally, its ability to modulate inflammatory pathways has been explored, suggesting potential applications in treating chronic inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been crucial in achieving the desired molecular architecture. These synthetic methodologies not only highlight the complexity involved but also showcase the advancements in organic chemistry that have enabled the production of such intricate molecules.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-methylbenzoic acid (CAS No. 2172507-18-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.